(+)-Echimidine N-Oxide
(+)-Echimidine N-Oxide
Brand Name:
Vulcanchem
CAS No.:
41093-89-4
VCID:
VC0042934
InChI:
InChI=1S/C20H31NO8/c1-6-12(2)17(23)29-15-8-10-21(27)9-7-14(16(15)21)11-28-18(24)20(26,13(3)22)19(4,5)25/h6-7,13,15-16,22,25-26H,8-11H2,1-5H3/b12-6-/t13?,15-,16-,20?,21?/m1/s1
SMILES:
CC=C(C)C(=O)OC1CC[N+]2(C1C(=CC2)COC(=O)C(C(C)O)(C(C)(C)O)O)[O-]
Molecular Formula:
C₂₀H₃₁NO₈
Molecular Weight:
413.46
(+)-Echimidine N-Oxide
CAS No.: 41093-89-4
Reference Standards
VCID: VC0042934
Molecular Formula: C₂₀H₃₁NO₈
Molecular Weight: 413.46
| CAS No. | 41093-89-4 |
|---|---|
| Product Name | (+)-Echimidine N-Oxide |
| Molecular Formula | C₂₀H₃₁NO₈ |
| Molecular Weight | 413.46 |
| IUPAC Name | [(7R,8R)-7-[(Z)-2-methylbut-2-enoyl]oxy-4-oxido-5,6,7,8-tetrahydro-3H-pyrrolizin-4-ium-1-yl]methyl 2,3-dihydroxy-2-(1-hydroxyethyl)-3-methylbutanoate |
| Standard InChI | InChI=1S/C20H31NO8/c1-6-12(2)17(23)29-15-8-10-21(27)9-7-14(16(15)21)11-28-18(24)20(26,13(3)22)19(4,5)25/h6-7,13,15-16,22,25-26H,8-11H2,1-5H3/b12-6-/t13?,15-,16-,20?,21?/m1/s1 |
| SMILES | CC=C(C)C(=O)OC1CC[N+]2(C1C(=CC2)COC(=O)C(C(C)O)(C(C)(C)O)O)[O-] |
| Synonyms | 1,5-Dideoxy-2-C-methyl-3-C-[[[(1R,7aR)-2,3,5,7a-tetrahydro-1-[[(2Z)-2-methyl-1-oxo-2-buten-1-yl]oxy]-4-oxido-1H-pyrrolizin-7-yl]methoxy]carbonyl]-L-threo-pentitol; [1R-[1α(Z),7(2R*,3S*),7aβ]]-2-methyl-2-Butenoic Acid 7-[[2,3-Dihydroxy-2-(1-hydroxyeth |
| PubChem Compound | 76871806 |
| Last Modified | Nov 12 2021 |
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